Cas no 1420852-29-4 (2-(Piperidin-3-ylsulfinyl)-1H-benzo[d]imidazole hydrochloride)
1420852-29-4 structure
Product Name:2-(Piperidin-3-ylsulfinyl)-1H-benzo[d]imidazole hydrochloride
CAS No:1420852-29-4
MF:C12H16ClN3OS
MW:285.792940139771
CID:2176046
Update Time:2023-08-05
2-(Piperidin-3-ylsulfinyl)-1H-benzo[d]imidazole hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 2-(Piperidin-3-ylsulfinyl)-1h-benzo[d]imidazole hydrochloride
- 2-(Piperidin-3-ylsulfinyl)-1H-benzo[d]imidazole hydrochloride
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- Inchi: 1S/C12H15N3OS.ClH/c16-17(9-4-3-7-13-8-9)12-14-10-5-1-2-6-11(10)15-12;/h1-2,5-6,9,13H,3-4,7-8H2,(H,14,15);1H
- InChI Key: BNHNVNBZVXRHQG-UHFFFAOYSA-N
- SMILES: Cl.S(C1=NC2C=CC=CC=2N1)(C1CNCCC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 300
- Topological Polar Surface Area: 77
2-(Piperidin-3-ylsulfinyl)-1H-benzo[d]imidazole hydrochloride Related Literature
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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